Potassium cyanide-15N

Specification

• CAS No.: 5297-01-8
• Molecular Formula: CKN
• Molecular Weight: 66.109 g/mol
• IUPAC Name: potassium;(15N)azanylidynemethane
• Standard InChI: InChI=1S/CN.K/c1-2;/q-1;+1/i2+1
• Standard InChI Key: NNFCIKHAZHQZJG-CGOMOMTCSA-N
• Isomeric SMILES: [C-]#[15N].[K+]
• SMILES: [C-]#N.[K+]
• Canonical SMILES: [C-]#N.[K+]

Introduction

Synthesis and Preparation Methods

The synthesis of potassium cyanide-15N typically follows established preparation routes for standard potassium cyanide but utilizes isotopically enriched starting materials. The primary synthetic pathway involves the reaction between hydrogen cyanide-15N and potassium hydroxide.

The general reaction can be represented as:
HC15N + KOH → KC15N + H2O

This preparation is typically conducted in an aqueous solution, followed by careful evaporation under vacuum conditions to obtain the solid product. The industrial production methodology for this compound mirrors that of standard potassium cyanide, with the critical difference being the source of isotopically enriched hydrogen cyanide-15N as the starting material.

Key considerations in the synthesis process include:

• Ensuring high isotopic purity of the nitrogen-15 source

• Maintaining controlled reaction conditions to prevent isotopic exchange

• Implementing appropriate purification steps to achieve the desired product quality

• Observing rigorous safety protocols due to the hazardous nature of cyanide compounds

Chemical Reactivity

Potassium cyanide-15N participates in the same range of chemical reactions as standard potassium cyanide, with the 15N isotope serving as a tracer that can be monitored through various analytical techniques. The compound undergoes several important reaction types:

Oxidation Reactions

Potassium cyanide-15N can be oxidized to form potassium cyanate-15N. This oxidation typically occurs when the compound interacts with oxidizing agents such as hydrogen peroxide under alkaline conditions.

Reduction Processes

Under appropriate conditions, potassium cyanide-15N can undergo reduction reactions, potentially forming hydrogen cyanide-15N when treated with reducing agents or acidic solutions.

Nucleophilic Substitution

The cyanide anion in potassium cyanide-15N functions as a potent nucleophile, readily participating in substitution reactions with alkyl halides to form nitriles (alkyl cyanides) with the 15N label incorporated. This property makes it particularly valuable in organic synthesis applications where tracking the nitrogen atom is desirable.

Applications in Scientific Research

Potassium cyanide-15N serves as a valuable tool across multiple scientific disciplines due to its isotopic labeling capabilities.

Chemical Research Applications

In chemical research, potassium cyanide-15N facilitates:

• Investigation of reaction mechanisms where tracking the nitrogen atom provides insights into transformation pathways

• Kinetic studies examining isotope effects on reaction rates

• Structure elucidation of complex nitrogen-containing compounds

• Development of synthetic methodologies for specialized nitrogen-containing molecules

Biological and Metabolic Studies

The compound has significant applications in biological research:

• Tracing nitrogen incorporation and transformation in metabolic pathways

• Studying protein synthesis and nitrogen cycling in biological systems

• Investigating cyanide detoxification mechanisms

• Examining the impact of cyanide compounds on cellular functions and metabolism

Medical Research

In medical applications, potassium cyanide-15N contributes to:

• Pharmacokinetic studies tracking the distribution and metabolism of nitrogen-containing drugs

• Development of antidotes and treatments for cyanide poisoning

• Metabolic studies investigating nitrogen utilization in various pathological conditions

Industrial Applications

The isotopically labeled compound finds uses in:

• Quality control procedures in manufacturing processes

• Environmental monitoring and fate studies

• Development of analytical standards for specialized detection methods

• Process validation in chemical production systems

Comparative Analysis with Related Compounds

Potassium cyanide-15N shares chemical properties with several related compounds while maintaining its unique isotopic characteristics.

Compound	Chemical Formula	Key Distinctions	Primary Applications
Potassium Cyanide	KCN	Contains standard 14N isotope	General chemical synthesis, electroplating
Potassium Cyanide-13C-15N	K13C15N	Both carbon and nitrogen atoms isotopically labeled	Dual isotopic tracing studies, NMR spectroscopy
Sodium Cyanide	NaCN	Contains sodium instead of potassium	Similar applications with different solubility properties
Potassium Cyanate	KCNO	Contains oxygen, different functional group	Less toxic alternative in some reactions

The unique advantage of potassium cyanide-15N over standard potassium cyanide is its ability to function as an isotopic tracer, enabling researchers to follow the nitrogen atom through various chemical and biological transformations.

Analytical Detection Methods

Several analytical techniques are particularly useful for detecting and quantifying potassium cyanide-15N in research applications:

Nuclear Magnetic Resonance (NMR) Spectroscopy

15N NMR spectroscopy provides a powerful tool for detecting and characterizing nitrogen-containing compounds with 15N enrichment. The 15N isotope has a nuclear spin of ½ and produces sharp, well-defined NMR signals that can be used to monitor reaction progress and structural changes.

Mass Spectrometry

Mass spectrometry effectively distinguishes between compounds containing 14N and 15N isotopes based on their mass differences. This technique allows for precise tracking of the 15N-labeled nitrogen through complex reaction mixtures and biological samples.

Future Research Directions

The continued development of isotopically labeled compounds like potassium cyanide-15N points toward several promising research directions:

• Integration with advanced analytical techniques for more sensitive detection and tracking of nitrogen metabolism

• Application in emerging fields such as metabolomics and systems biology

• Development of novel synthetic methodologies utilizing isotopic labeling

• Enhanced understanding of cyanide toxicity mechanisms and improved antidote formulations

As analytical capabilities continue to advance, potassium cyanide-15N will likely maintain its importance as a valuable research tool across multiple scientific disciplines, contributing to fundamental discoveries and practical applications in chemistry, biology, and medicine.